An In-depth Technical Guide to (2-Chloro-6-methoxyquinolin-3-yl)methanamine: Synthesis, Properties, and Potential Applications
An In-depth Technical Guide to (2-Chloro-6-methoxyquinolin-3-yl)methanamine: Synthesis, Properties, and Potential Applications
Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure, and prospective applications of (2-Chloro-6-methoxyquinolin-3-yl)methanamine. As a functionalized quinoline derivative, this compound holds significant potential as a building block in medicinal chemistry and drug discovery. This document details a proposed synthetic route from its precursor, 2-Chloro-3-formyl-6-methoxyquinoline, outlines its predicted physicochemical and spectroscopic properties, and explores its potential biological activities based on the established pharmacology of related quinoline compounds. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to leverage this molecule in their research endeavors.
Introduction and Rationale
Quinoline scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Their unique bicyclic structure allows for diverse functionalization, leading to a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties[1][2][3]. The subject of this guide, (2-Chloro-6-methoxyquinolin-3-yl)methanamine, is a promising yet underexplored member of this family. The presence of a chlorine atom at the 2-position, a methoxy group at the 6-position, and a reactive aminomethyl group at the 3-position provides a unique combination of electronic and steric properties, making it an attractive candidate for the synthesis of novel bioactive molecules.
This guide aims to consolidate the available information on this compound and its close analogs to provide a foundational understanding for researchers. We will delve into a detailed, scientifically-grounded synthetic protocol, predict its key chemical and physical properties, and discuss its potential applications in drug discovery, all supported by authoritative references.
Chemical Structure and Physicochemical Properties
The core structure of (2-Chloro-6-methoxyquinolin-3-yl)methanamine consists of a quinoline ring system substituted with a chlorine atom, a methoxy group, and an aminomethyl group.
Structural Details
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IUPAC Name: (2-Chloro-6-methoxyquinolin-3-yl)methanamine
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Molecular Formula: C₁₁H₁₁ClN₂O
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Canonical SMILES: COC1=CC2=C(C=C(C(=N2)Cl)CN)C=C1
The planarity of the quinoline ring system, a key feature of related compounds, is expected to be maintained in this molecule[4][5]. The aminomethyl group at the 3-position provides a flexible side chain crucial for potential interactions with biological targets.
Physicochemical Data
| Property | Predicted Value/Information | Source/Basis for Prediction |
| Molecular Weight | 222.67 g/mol | Calculated from Molecular Formula |
| Appearance | Likely a solid at room temperature. | Based on related quinoline compounds[5][6]. |
| Melting Point | Not determined. Expected to be higher than its precursor (148-150 °C for the aldehyde)[6]. | General trend for similar compounds. |
| Boiling Point | Not determined. Likely to decompose at higher temperatures. | Common for complex organic molecules. |
| Solubility | Predicted to be soluble in organic solvents like methanol, ethanol, and DMSO. Limited solubility in water. | Based on the properties of similar organic compounds. |
| pKa | The primary amine is expected to be basic. | General chemical principles of amines. |
Synthesis of (2-Chloro-6-methoxyquinolin-3-yl)methanamine
The most logical and efficient synthetic route to (2-Chloro-6-methoxyquinolin-3-yl)methanamine is through the reductive amination of its corresponding aldehyde precursor, 2-Chloro-3-formyl-6-methoxyquinoline. This precursor is readily synthesized via a Vilsmeier-Haack reaction from N-(4-methoxyphenyl)acetamide[5].
Synthetic Workflow: Reductive Amination
Reductive amination is a robust and widely used method for the synthesis of amines from carbonyl compounds. The process involves the initial formation of an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.
Caption: Proposed synthetic workflow for (2-Chloro-6-methoxyquinolin-3-yl)methanamine via reductive amination.
Detailed Experimental Protocol
Objective: To synthesize (2-Chloro-6-methoxyquinolin-3-yl)methanamine from 2-Chloro-3-formyl-6-methoxyquinoline.
Materials:
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2-Chloro-3-formyl-6-methoxyquinoline (1.0 eq)
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Ammonium acetate (10.0 eq)
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Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)
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Methanol (solvent)
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Dichloromethane (for extraction)
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Saturated aqueous sodium bicarbonate solution
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Brine
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Anhydrous sodium sulfate
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Hydrochloric acid (for salt formation, optional)
Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Chloro-3-formyl-6-methoxyquinoline (1.0 eq) in methanol.
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Addition of Reagents: To the stirred solution, add ammonium acetate (10.0 eq). Stir the mixture at room temperature for 30 minutes to facilitate imine formation.
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Reduction: Carefully add sodium cyanoborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: NaBH₃CN is toxic and should be handled in a well-ventilated fume hood.
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Reaction Monitoring: Stir the reaction mixture at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
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Work-up:
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Quench the reaction by slowly adding water.
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Remove the methanol under reduced pressure.
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Extract the aqueous residue with dichloromethane (3 x volumes).
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Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
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Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure (2-Chloro-6-methoxyquinolin-3-yl)methanamine.
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Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).
Spectroscopic Characterization (Predicted)
The following are the predicted spectroscopic data for (2-Chloro-6-methoxyquinolin-3-yl)methanamine based on the analysis of its structure and data from related compounds[7][8][9][10].
¹H NMR Spectroscopy
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~8.2 | s | 1H | H4 |
| ~7.8 | d | 1H | H5 |
| ~7.4 | dd | 1H | H7 |
| ~7.2 | d | 1H | H8 |
| ~4.0 | s | 2H | -CH₂-NH₂ |
| ~3.9 | s | 3H | -OCH₃ |
| ~1.5-2.0 | br s | 2H | -NH₂ |
¹³C NMR Spectroscopy
Predicted chemical shifts for the carbon atoms of the quinoline ring and the substituents would provide further structural confirmation. Aromatic carbons are expected in the 100-160 ppm range, with the methoxy carbon around 55 ppm and the aminomethyl carbon around 40-45 ppm.
Mass Spectrometry
In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 222, with a characteristic isotopic pattern [M+2]⁺ at m/z 224 (approximately one-third the intensity of the M⁺ peak) due to the presence of the chlorine atom[9][11]. Fragmentation would likely involve the loss of the aminomethyl group.
Potential Applications in Drug Discovery and Development
The structural motifs present in (2-Chloro-6-methoxyquinolin-3-yl)methanamine suggest several potential applications in medicinal chemistry. The primary amine serves as a versatile handle for further derivatization, allowing for the exploration of a broad chemical space.
Rationale for Biological Investigation
Caption: Logical relationships between the core structure and its potential biological activities.
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Anticancer Activity: Quinoline derivatives are known to exhibit anticancer properties through various mechanisms, including the inhibition of topoisomerase and receptor tyrosine kinases[3][12]. The 2-chloroquinoline scaffold, in particular, has been incorporated into compounds with potent cytotoxic activity[12].
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Antimalarial Activity: The 4-aminoquinoline scaffold is the basis for the widely used antimalarial drug chloroquine. While this compound is a 3-aminomethylquinoline, the quinoline core is a well-validated starting point for the design of new antimalarial agents[1].
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Antibacterial and Antifungal Agents: The quinoline ring is present in several antibacterial agents. The potential for this compound to be developed into novel antimicrobial agents warrants investigation[13].
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Fluorescent Probes: The quinoline ring system is inherently fluorescent. Functionalization at the 3-position with an aminomethyl group could allow for its use as a building block for fluorescent probes for biological imaging[14].
Safety and Handling
While a specific Safety Data Sheet (SDS) for (2-Chloro-6-methoxyquinolin-3-yl)methanamine is not available, general precautions for handling similar chloro-substituted aromatic amines should be followed.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.
Conclusion
(2-Chloro-6-methoxyquinolin-3-yl)methanamine is a versatile chemical entity with significant potential for applications in drug discovery and materials science. This technical guide has provided a comprehensive overview of its structure, a detailed proposed synthesis via reductive amination, and a discussion of its predicted properties and potential biological activities. The information presented herein is intended to serve as a valuable resource for researchers and scientists, facilitating the exploration and utilization of this promising compound in their future work.
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